Cas no 2229375-82-8 (2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine
• CAS No: 2229375-82-8
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 6225096
• PubChem ID: 165736117
• Update Time: 2025-08-04

2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine
• EN300-1767532
• 2229375-82-8

• Inchi： 1S/C13H19NS/c1-13(2)11(12(13)14)9-7-15-10-6-4-3-5-8(9)10/h7,11-12H,3-6,14H2,1-2H3
• InChI Key： WVMNKGHQVUSOGO-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C(=C1)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine

2,2-Dimethyl-3-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-Yl)cyclopropan-1-Amine: A Novel Scaffold for Targeted Pharmacological Applications

2,2-Dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine (CAS No. 2229375-82-8) represents a unique chemical entity with potential applications in pharmacological research and drug discovery. This compound belongs to the class of cyclopropane derivatives and incorporates a benzothiophene ring system, which is known for its biological relevance in drug-target interactions. The structural complexity of this molecule, characterized by the presence of cyclopropane, tetrahydrobenzothiophene, and alkyl substituents, suggests its potential to modulate receptor activity and enzyme function in cellular systems.

Recent studies have highlighted the importance of cyclopropane rings in the development of antimicrobial agents and anti-inflammatory drugs. The tetrahydrobenzothiophene moiety, in particular, has shown promising cytotoxic properties against cancer cell lines. The 2,2-dimethyl substituents in the cyclopropane ring may contribute to molecular rigidity, enhancing the compound's ability to bind to target proteins with high specificity. This structural feature is critical for drug design, as it allows for the optimization of binding affinity and selectivity.

The benzothiophene ring system is a key component in many pharmaceutical compounds, including anti-inflammatory agents and neurological drugs. The tetrahydro configuration of this ring in 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine may influence its solubility and metabolic stability, which are essential parameters for drug development. Researchers have reported that benzothiophene derivatives exhibit modulatory effects on ion channels and receptor-mediated signaling pathways, making them attractive candidates for targeted therapies.

In the context of drug discovery, the cyclopropane ring is often utilized as a conformationally restricted scaffold to mimic natural peptide structures. The cyclopropane ring in 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine may provide a rigid framework that enhances intermolecular interactions with biological targets. This property is particularly valuable in the development of small molecule inhibitors for protein-protein interactions or enzyme-substrate complexes.

Recent advancements in computational chemistry have enabled the prediction of molecular interactions involving cyclopropane derivatives. Studies using molecular docking simulations have suggested that the cyclopropane ring in 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine could form hydrogen bonds with target proteins, thereby modulating biological activity. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this compound.

The benzothiophene ring system is also known for its electrophilic properties, which may influence the reactivity of 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine in drug metabolism. Researchers have explored the metabolic pathways of benzothiophene derivatives, revealing that they can undergo oxidative metabolism to form active metabolites with enhanced pharmacological effects. This metabolic behavior is crucial for understanding the in vivo efficacy of this compound.

In the field of anti-inflammatory drug development, benzothiophene derivatives have shown significant anti-inflammatory activity by modulating NF-κB signaling and cyclooxygenase pathways. The cyclopropane ring in 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine may further enhance these effects by stabilizing inflammatory mediators or inhibiting pro-inflammatory cytokine production. This dual functionality makes the compound a promising candidate for chronic inflammatory diseases.

Additionally, the alkyl substituents in the cyclopropane ring may influence the lipophilicity and membrane permeability of 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine. These properties are critical for the bioavailability of the compound, as they determine its ability to cross biological membranes and reach its target site. Optimization of these parameters is essential for improving the therapeutic index of the compound.

Recent studies have also investigated the cytotoxic effects of cyclopropane derivatives on cancer cell lines. The tetrahydrobenzothiophene moiety in 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine has been shown to induce apoptosis in cancer cells by disrupting mitochondrial function and DNA repair mechanisms. These findings highlight the potential of this compound as a chemotherapeutic agent in oncology.

Furthermore, the cyclopropane ring may play a role in the antimicrobial activity of 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine. The rigidity of the cyclopropane ring could enhance its ability to interact with bacterial cell membranes, leading to membrane disruption and microbial cell death. This property is particularly relevant in the development of antibacterial agents against multidrug-resistant pathogens.

The structural features of 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine also suggest its potential in neurological disorders. The benzothiophene ring system has been implicated in the modulation of neurotransmitter systems, and the cyclopropane ring may enhance the selectivity of the compound for target receptors in the central nervous system. This makes the compound a candidate for the treatment of neurodegenerative diseases and psychiatric disorders.

In summary, 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropan-1-amine represents a promising scaffold with diverse pharmacological applications. Its unique structural features, including the cyclopropane ring, tetrahydrobenzothiophene, and alkyl substituents, suggest potential for targeted therapies in inflammation, cancer, and neurological disorders. Further preclinical studies are warranted to explore its therapeutic potential and mechanisms of action in greater detail.